Desethyl Chloroquine-d4
Desethyl Chloroquine-d4
Brand Name:
Vulcanchem
CAS No.:
1189971-72-9
VCID:
VC0027015
InChI:
InChI=1S/C16H22ClN3/c1-3-18-9-4-5-12(2)20-15-8-10-19-16-11-13(17)6-7-14(15)16/h6-8,10-12,18H,3-5,9H2,1-2H3,(H,19,20)/i4D2,9D2
SMILES:
CCNCCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl
Molecular Formula:
C16H22ClN3
Molecular Weight:
295.847
Desethyl Chloroquine-d4
CAS No.: 1189971-72-9
Reference Standards
VCID: VC0027015
Molecular Formula: C16H22ClN3
Molecular Weight: 295.847
| CAS No. | 1189971-72-9 |
|---|---|
| Product Name | Desethyl Chloroquine-d4 |
| Molecular Formula | C16H22ClN3 |
| Molecular Weight | 295.847 |
| IUPAC Name | 4-N-(7-chloroquinolin-4-yl)-1,1,2,2-tetradeuterio-1-N-ethylpentane-1,4-diamine |
| Standard InChI | InChI=1S/C16H22ClN3/c1-3-18-9-4-5-12(2)20-15-8-10-19-16-11-13(17)6-7-14(15)16/h6-8,10-12,18H,3-5,9H2,1-2H3,(H,19,20)/i4D2,9D2 |
| Standard InChIKey | MCYUUUTUAAGOOT-AUHPCMSFSA-N |
| SMILES | CCNCCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl |
| Synonyms | N4-(7-Chloro-4-quinolinyl)-N1-ethyl-1,4-pentanediamine-d4; Deethylchloroquine-d4; Monodeethylchloroquine-d4; NSC 13254-d4; WR 29623-d4; |
| PubChem Compound | 46781116 |
| Last Modified | Nov 11 2021 |
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